Cas no 22796-42-5 (4-(dichloromethyl)-Pyridine)

4-(Dichloromethyl)-Pyridine is a versatile halogenated pyridine derivative, primarily utilized as an intermediate in organic synthesis and pharmaceutical manufacturing. Its dichloromethyl group enhances reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The compound’s pyridine backbone contributes to its stability and compatibility with a range of reaction conditions. It is particularly useful in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals, where precise functionalization is required. The dichloromethyl moiety also offers potential for further derivatization, enabling the introduction of additional functional groups. Proper handling is essential due to its reactivity and potential sensitivity to moisture.

4-(dichloromethyl)-Pyridine structure

Product Name:4-(dichloromethyl)-Pyridine

CAS No:22796-42-5

MF:C₆H₅Cl₂N

MW:162.016599416733

MDL:MFCD18803104

CID:1109418

PubChem ID:10464617

Update Time:2025-10-22

4-(dichloromethyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(dichloromethyl)-Pyridine
- 4-(dichloromethyl)pyridine
- DTXSID90440279
- 22796-42-5
- Pyridine, 4-(dichloromethyl)-
- MFCD18803104
- SY266181
- SCHEMBL3102376
- MDL： MFCD18803104
- Inchi： 1S/C6H5Cl2N/c7-6(8)5-1-3-9-4-2-5/h1-4,6H
- InChI Key： BSFQCFMFFSEBPA-UHFFFAOYSA-N
- SMILES： ClC(C1C=CN=CC=1)Cl

Computed Properties

Exact Mass: 160.98005
Monoisotopic Mass: 160.9799046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 79.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

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